Cas no 161161-47-3 (4,10a(1H)-Phenanthrenediol,7-ethenyl-2,3,4,4a,4b,5,6,7,9,10-decahydro-1,1,4a,7-tetramethyl-,(4S,4aS,4bS,7R,10aR)-)

• Product Name: 4,10a(1H)-Phenanthrenediol,7-ethenyl-2,3,4,4a,4b,5,6,7,9,10-decahydro-1,1,4a,7-tetramethyl-,(4S,4aS,4bS,7R,10aR)-
• CAS No: 161161-47-3
• MF: C₂₀H₃₂O₂
• MW: 304.466886520386
• CID: 192156
• Update Time: 2024-03-01

4,10a(1H)-Phenanthrenediol,7-ethenyl-2,3,4,4a,4b,5,6,7,9,10-decahydro-1,1,4a,7-tetramethyl-,(4S,4aS,4bS,7R,10aR)- Chemical and Physical Properties

Names and Identifiers

• 4,10a(1H)-Phenanthrenediol,7-ethenyl-2,3,4,4a,4b,5,6,7,9,10-decahydro-1,1,4a,7-tetramethyl-,(4S,4aS,4bS,7R,10aR)-
• 4,10a(1H)-Phenanthrenediol,7-ethenyl-2,3,4,4a,4b,5,6,7,9,10-decahydro-1,1,4a,7-tetramethyl-, [4S-(4a,4ab,4ba,7a,10aa)]-
• Maxikdiol

• Inchi： 1S/C20H32O2/c1-6-18(4)11-8-15-14(13-18)7-12-20(22)17(2,3)10-9-16(21)19(15,20)5/h6,13,15-16,21-22H,1,7-12H2,2-5H3/t15-,16-,18-,19-,20+/m0/s1
• InChI Key： MCDCRJGLZBKTID-CZKCSJLSSA-N
• SMILES： C1(C)(C)[C@@]2(O)[C@@](C)([C@]3([H])C(CC2)=C[C@](C=C)(C)CC3)[C@@H](O)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids